Cas no 1193789-91-1 (Methyl 2-amino-6-(dimethylamino)-3-nitrobenzoate)

• Product Name: Methyl 2-amino-6-(dimethylamino)-3-nitrobenzoate
• CAS No: 1193789-91-1
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 2116494
• Update Time: 2023-08-04

Methyl 2-amino-6-(dimethylamino)-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-6-(dimethylamino)-3-nitrobenzoate
• MKYLCKUPKGJZEJ-UHFFFAOYSA-N
• Methyl 2-amino-6-(dimethylamino)-3-nitrobenzoate

• Inchi： 1S/C10H13N3O4/c1-12(2)6-4-5-7(13(15)16)9(11)8(6)10(14)17-3/h4-5H,11H2,1-3H3
• InChI Key： MKYLCKUPKGJZEJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=C(C=CC=1N(C)C)[N+](=O)[O-])N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Topological Polar Surface Area: 101